Cas no 5399-21-3 (6-methyl-3,4-dihydro-2H-pyran-5-carboxylic acid)

6-methyl-3,4-dihydro-2H-pyran-5-carboxylic acid structure
5399-21-3 structure
Product Name:6-methyl-3,4-dihydro-2H-pyran-5-carboxylic acid
CAS No:5399-21-3
MF:C7H10O3
MW:142.152502536774
MDL:MFCD00179417
CID:371714
PubChem ID:79390
Update Time:2025-04-19

6-methyl-3,4-dihydro-2H-pyran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-5-carboxylicacid, 3,4-dihydro-6-methyl-
    • 2-methyl-5,6-dihydro-4H-pyran-3-carboxylic acid
    • 3,4-dihydro-6-methyl-2H-Pyran-5-carboxylic acid
    • 6-Methyl-3,4-dihydro-2H-pyran-5-carboxylic acid
    • 2-Methyl-5,6-dihydro-4H-pyran-3-carbonsaeure
    • PS-11851
    • F8880-3281
    • NSC-1134
    • MFCD00179417
    • H11485
    • 2-METHYL-5,6-DIHYDRO-4H-PYRAN-3-CARBOXYLICACID
    • 2H-Pyran-5-carboxylic acid, 3,4-dihydro-6-methyl-
    • DTXSID10202295
    • FT-0769916
    • WCG4CSF35J
    • EINECS 226-433-7
    • NSC 1134
    • 5399-21-3
    • Z1205494283
    • AKOS006221017
    • NSC1134
    • NS00045189
    • EN300-118537
    • UNII-WCG4CSF35J
    • SCHEMBL3657939
    • CS-0308394
    • DTXCID10124786
    • DA-24707
    • LPCRMEXGDMZEMF-UHFFFAOYSA-N
    • 6-methyl-3,4-dihydro-2H-pyran-5-carboxylic acid
    • MDL: MFCD00179417
    • Inchi: 1S/C7H10O3/c1-5-6(7(8)9)3-2-4-10-5/h2-4H2,1H3,(H,8,9)
    • InChI Key: LPCRMEXGDMZEMF-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(=O)O)CCC1

Computed Properties

  • Exact Mass: 142.06300
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Melting Point: 119 °C
  • PSA: 46.53000
  • LogP: 1.15540

6-methyl-3,4-dihydro-2H-pyran-5-carboxylic acid Security Information

6-methyl-3,4-dihydro-2H-pyran-5-carboxylic acid Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-methyl-3,4-dihydro-2H-pyran-5-carboxylic acid Pricemore >>

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